Cas no 656234-02-5 (5-Isoquinolinol, 1-methoxy-4-[4-(trifluoromethyl)phenyl]-)

• Product Name: 5-Isoquinolinol, 1-methoxy-4-[4-(trifluoromethyl)phenyl]-
• CAS No: 656234-02-5
• MF: C₁₇H₁₂F₃NO₂
• MW: 319.277894973755
• CID: 398049
• PubChem ID: 71375614
• Update Time: 2025-04-19

5-Isoquinolinol, 1-methoxy-4-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinol, 1-methoxy-4-[4-(trifluoromethyl)phenyl]-
• 1-methoxy-4-[4-(trifluoromethyl)phenyl]isoquinolin-5-ol
• WKEKAYSUSWLWHH-UHFFFAOYSA-N
• DTXSID90798348
• 656234-02-5
• 1-Methoxy-4-(4-(trifluoromethyl)phenyl)isoquinolin-5-ol

• Inchi： 1S/C17H12F3NO2/c1-23-16-12-3-2-4-14(22)15(12)13(9-21-16)10-5-7-11(8-6-10)17(18,19)20/h2-9,22H,1H3
• InChI Key： WKEKAYSUSWLWHH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CN=C(C2C=CC=C(C1=2)O)OC)(F)F

Computed Properties

• Exact Mass: 319.08206
• Monoisotopic Mass: 319.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.35